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Compound of Interest

Compound Name: ZD-7114 hydrochloride

Cat. No.: B1663680 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
ZD-7114 hydrochloride, also known by its internal code ICI D7114, emerged from the

laboratories of Zeneca Pharmaceuticals in the early 1990s as a potent and selective β3-

adrenoceptor agonist. This technical guide provides a comprehensive overview of the

discovery, developmental history, and preclinical pharmacology of ZD-7114 hydrochloride. It

details the compound's mechanism of action, key experimental findings from animal studies,

and its chemical synthesis. The guide also contextualizes the development of ZD-7114 within

the broader landscape of β3-adrenoceptor agonist research for the treatment of obesity and

type 2 diabetes, and explores the likely reasons for its arrested development. All quantitative

data from preclinical studies are summarized in structured tables, and key processes are

visualized using diagrams.

Discovery and Developmental History
The quest for a therapeutic agent capable of stimulating energy expenditure without significant

cardiovascular side effects led researchers at Zeneca Pharmaceuticals to explore selective β3-

adrenoceptor agonists. The β3-adrenoceptor, predominantly expressed in brown adipose

tissue (BAT), was identified as a promising target for inducing thermogenesis and lipolysis.

ZD-7114 hydrochloride was developed as part of a research program focused on novel

phenoxyacetamide derivatives. The initial findings were published in the early 1990s, with key
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papers by Holloway et al. (1991, 1992) and Howe et al. (1992) describing its pharmacological

profile and chemical synthesis. These studies positioned ZD-7114 as a promising candidate for

the treatment of obesity and related metabolic disorders.

However, despite promising preclinical data in various animal models, there is no publicly

available evidence to suggest that ZD-7114 hydrochloride progressed into human clinical

trials. Its development appears to have been halted at the preclinical or very early clinical

stage. This was a common fate for many β3-adrenoceptor agonists of that era, largely due to

challenges in translating the marked metabolic effects observed in rodents to humans, owing to

species differences in β3-adrenoceptor pharmacology and distribution.

Below is a diagram illustrating the logical flow of the discovery and early development process

for a compound like ZD-7114.
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[https://www.benchchem.com/product/b1663680#discovery-and-developmental-history-of-
zd-7114-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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